Cas no 1169946-94-4 ((S)-Methyl 2-amino-3-cyclopentylpropanoate)

(S)-Methyl 2-amino-3-cyclopentylpropanoate structure
1169946-94-4 structure
Product Name:(S)-Methyl 2-amino-3-cyclopentylpropanoate
CAS No:1169946-94-4
MF:C9H17NO2
MW:171.23678278923
CID:1040005
PubChem ID:44607645
Update Time:2025-08-05

(S)-Methyl 2-amino-3-cyclopentylpropanoate Chemical and Physical Properties

Names and Identifiers

    • (S)-Methyl 2-amino-3-cyclopentylpropanoate
    • methyl (2S)-2-amino-3-cyclopentylpropanoate
    • RZAFJDYKEFALQU-QMMMGPOBSA-N
    • DB-328152
    • AKOS016843475
    • A893475
    • (S)-2-AMINO-3-CYCLOPENTYL-PROPIONIC ACID METHYL ESTER
    • Cyclopentanepropanoic acid, alpha-amino-, methyl ester, (alphaS)-
    • GS-5729
    • DTXSID70659660
    • 1169946-94-4
    • (S)-Methyl2-amino-3-cyclopentylpropanoate
    • SCHEMBL1067305
    • Methyl 3-cyclopentyl-L-alaninate
    • MDL: MFCD03094887
    • Inchi: 1S/C9H17NO2/c1-12-9(11)8(10)6-7-4-2-3-5-7/h7-8H,2-6,10H2,1H3/t8-/m0/s1
    • InChI Key: RZAFJDYKEFALQU-QMMMGPOBSA-N
    • SMILES: O(C)C([C@H](CC1CCCC1)N)=O

Computed Properties

  • Exact Mass: 171.125928785g/mol
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.3Ų

(S)-Methyl 2-amino-3-cyclopentylpropanoate Pricemore >>

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